Cas no 857591-09-4 (4-(2-bromoethyl)-2-chloro-1-methoxybenzene)

• Product Name: 4-(2-bromoethyl)-2-chloro-1-methoxybenzene
• CAS No: 857591-09-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6013804
• PubChem ID: 65021564
• Update Time: 2025-10-06

4-(2-bromoethyl)-2-chloro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(2-bromoethyl)-2-chloro-1-methoxy-
• 4-(2-bromoethyl)-2-chloro-1-methoxybenzene
• SCHEMBL1042522
• AKOS014353734
• 857591-09-4
• CS-0302972
• EN300-1914065

• Inchi： 1S/C9H10BrClO/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6H,4-5H2,1H3
• InChI Key： NKVZDTKNPXWKJV-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(CCBr)C=C1Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 283.6±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-bromoethyl)-2-chloro-1-methoxybenzene

Introduction to 4-(2-bromoethyl)-2-chloro-1-methoxybenzene (CAS No. 857591-09-4)

4-(2-bromoethyl)-2-chloro-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 857591-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic heterocyclic molecule, characterized by its bromo and chloro substituents, along with a methoxy group, presents a unique structural framework that makes it a promising candidate for further investigation in drug discovery and synthetic applications.

The structural composition of 4-(2-bromoethyl)-2-chloro-1-methoxybenzene includes a benzene ring substituted with a methoxy group at the 1-position, a chlorine atom at the 2-position, and an ethyl chain attached to a bromine atom at the 4-position. This specific arrangement of functional groups imparts distinct chemical properties that could be leveraged in the development of novel therapeutic agents. The presence of both bromine and chlorine atoms enhances the reactivity of the molecule, making it a valuable intermediate in organic synthesis and potentially useful in constructing more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic compounds with similar structural motifs. The benzene ring serves as an excellent scaffold for drug design due to its stability and ability to accommodate various substituents without significant distortion. The methoxy group contributes to hydrophobicity and can influence metabolic pathways, while the bromo and chloro atoms provide sites for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 4-(2-bromoethyl)-2-chloro-1-methoxybenzene is its potential utility in medicinal chemistry. Researchers have been investigating its derivatives as intermediates for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, modifications at the bromo and chloro positions could lead to compounds with enhanced binding affinity to specific enzymes or receptors. Such modifications are crucial for optimizing drug candidates in early-stage development.

The bromine substituent, in particular, has been extensively studied for its role in enhancing metabolic stability and improving oral bioavailability. Compounds containing bromine atoms often exhibit favorable pharmacokinetic profiles, making them attractive for clinical applications. Similarly, the chloro group can serve as a handle for further derivatization, allowing chemists to tailor the properties of the molecule precisely.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(2-bromoethyl)-2-chloro-1-methoxybenzene derivatives with high accuracy. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation. By leveraging molecular docking simulations, scientists can rapidly assess how different analogs might interact with biological targets, thereby streamlining the drug discovery process.

The methoxy group at the 1-position of 4-(2-bromoethyl)-2-chloro-1-methoxybenzene also plays a critical role in modulating pharmacological activity. Methoxy-substituted aromatic compounds are known to exhibit diverse biological effects, ranging from anti-inflammatory to anticancer properties. The presence of this group can influence both lipophilicity and solubility, which are key factors in determining drug efficacy and pharmacokinetics.

In conclusion, 4-(2-bromoethyl)-2-chloro-1-methoxybenzene (CAS No. 857591-09-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.